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Compound of Interest

Compound Name: 2-(Trichloromethyl)benzonitrile

Cat. No.: B1607066

This document provides a detailed guide to the chemical compound 2-
(trichloromethyl)benzonitrile, intended for researchers, scientists, and professionals in the
field of drug development and chemical synthesis. It covers the compound's homenclature,
including its IUPAC name and synonyms, and summarizes its key physicochemical properties.

Nomenclature

The systematic name for this compound as defined by the International Union of Pure and
Applied Chemistry (IUPAC) is 2-(trichloromethyl)benzonitrile[1]. It is also known by several
synonyms, which are frequently encountered in chemical literature and databases.

Synonyms:[1][2][3]

» Benzonitrile, 2-(trichloromethyl)-
 2-trichloromethylbenzonitrile

o 2-(trichloromethyl)benzenecarbonitrile

Physicochemical Properties

A summary of the key physical and chemical properties of 2-(trichloromethyl)benzonitrile is
presented in the table below. This data is essential for understanding the compound's behavior
in various experimental and industrial settings.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1607066?utm_src=pdf-interest
https://www.benchchem.com/product/b1607066?utm_src=pdf-body
https://www.benchchem.com/product/b1607066?utm_src=pdf-body
https://www.benchchem.com/product/b1607066?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Trichloromethyl_benzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Trichloromethyl_benzonitrile
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1433038.htm
https://www.echemi.com/products/pid_Seven16234-2-trichloromethylbenzonitrile.html
https://www.benchchem.com/product/b1607066?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula CsHaCIsN PubChem[1], ChemicalBook[2]
Molecular Weight 220.48 g/mol ChemicalBook[2], SynQuest[4]
CAS Number 2635-68-9 PubChem[1], ChemicalBook[2]
Density 1.45 g/cm3 ECHEMI[3]

Boiling Point 311.1 °C at 760 mmHg ECHEMI[3]

Flash Point 134.1 °C ECHEMI[3]

Refractive Index 1.58 ECHEMI[3]

Vapor Pressure 0.000577 mmHg at 25°C ECHEMI[3]

Experimental Protocols and Biological Activity

As of the latest literature review, detailed experimental protocols specifically utilizing 2-
(trichloromethyl)benzonitrile are not widely documented in publicly accessible scientific
databases. Similarly, information regarding its involvement in specific signaling pathways or its
broader biological activity is not readily available. The primary characterization of this
compound appears to be centered on its synthesis and basic physicochemical properties.

Further research and investigation are required to elucidate the potential biological effects and
reaction mechanisms of 2-(trichloromethyl)benzonitrile. Researchers interested in this
compound are encouraged to perform novel experimental studies to determine its
pharmacological and toxicological profiles.

Logical Relationship of Nomenclature

The following diagram illustrates the relationship between the IUPAC name and the common
synonyms for the compound.
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Nomenclature hierarchy for 2-(Trichloromethyl)benzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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